Cas no 1474026-47-5 (1-(2,7-diazaspiro[3.5]non-2-yl)ethanone)

• Product Name: 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone
• CAS No: 1474026-47-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD28129054
• CID: 2111185
• PubChem ID: 84108504
• Update Time: 2025-06-07

1-(2,7-diazaspiro[3.5]non-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,7-diazaspiro[3.5]non-2-yl)Ethanone
• 1-{2,7-diazaspiro[3.5]nonan-2-yl}ethan-1-one
• Ethanone, 1-(2,7-diazaspiro[3.5]non-2-yl)-
• 1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethanone
• CID 84108504
• 1-{2,7-diazaspiro[3.5]nonan-2-yl}ethanone
• CS-0067272
• SY324111
• P18848
• 1-{2,7-DIAZASPIRO[3.5]NONAN-2-YLETHAN-1-ONE
• 1474026-47-5
• SCHEMBL19534271
• DA-31518
• MFCD28129054
• BS-43125
• ZIC02647
• 1-(2,7-Diazaspiro[3.5]nonan-2-yl)ethan-1-one
• EN300-377132
• 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone

• MDL： MFCD28129054
• Inchi： 1S/C9H16N2O/c1-8(12)11-6-9(7-11)2-4-10-5-3-9/h10H,2-7H2,1H3
• InChI Key： IATHMVVWXYJRSS-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2(CCNCC2)C1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: -0.3

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 320.4±42.0 °C(Predicted)
• pka: 10.50±0.20(Predicted)

Additional information on 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone

Comprehensive Overview of 1-(2,7-Diazaspiro[3.5]non-2-yl)ethanone (CAS No. 1474026-47-5)

In the realm of organic chemistry and pharmaceutical research, 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone (CAS No. 1474026-47-5) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique diazaspiro core, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "diazaspiro derivatives," "spirocyclic compounds in medicine," and "CAS 1474026-47-5 applications," reflecting the growing curiosity around this molecule.

The compound’s molecular framework features a spiro[3.5]nonane backbone, which is notable for its three-dimensional rigidity and versatility in binding to biological targets. This property makes 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone a valuable scaffold in the design of enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug discovery have further amplified interest in such heterocyclic compounds, as computational models highlight their potential for targeting complex diseases.

From a synthetic perspective, the preparation of 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone involves multi-step organic reactions, often leveraging catalyzed cyclizations and protecting group strategies. These methods are frequently discussed in forums and publications, with queries like "how to synthesize diazaspiro compounds" or "optimization of spirocyclic ketones" gaining traction. The compound’s CAS registry number (1474026-47-5) serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

Beyond pharmaceuticals, 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone is explored in agrochemicals and functional materials. Its spirocyclic motif contributes to stability under environmental stress, a feature highly sought after in sustainable chemistry initiatives. Searches for "green synthesis of spiro compounds" or "bioactive spirocycles" underscore the alignment of this compound with global trends toward eco-friendly innovations.

Analytical characterization of CAS 1474026-47-5 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods validate the compound’s purity and structural integrity, addressing common questions like "how to confirm spirocyclic structure" or "analytical protocols for diazaspiro derivatives." Such data is crucial for regulatory submissions and intellectual property filings in the life sciences sector.

In summary, 1-(2,7-diazaspiro[3.5]non-2-yl)ethanone represents a compelling case study in modern medicinal chemistry and material design. Its CAS No. 1474026-47-5 is a gateway to a wealth of research opportunities, from targeted therapeutics to advanced material applications. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation-driven chemistry.